Cas no 1807381-41-4 (2-(2-Bromopropanoyl)-4-methylcinnamic acid)

• Product Name: 2-(2-Bromopropanoyl)-4-methylcinnamic acid
• CAS No: 1807381-41-4
• MF: C₁₃H₁₃BrO₃
• MW: 297.144523382187
• CID: 5007615
• Update Time: 2025-09-28

2-(2-Bromopropanoyl)-4-methylcinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromopropanoyl)-4-methylcinnamic acid

• Inchi： 1S/C13H13BrO3/c1-8-3-4-10(5-6-12(15)16)11(7-8)13(17)9(2)14/h3-7,9H,1-2H3,(H,15,16)/b6-5+
• InChI Key： SMTIHQYTQKTHOL-AATRIKPKSA-N
• SMILES： BrC(C)C(C1C=C(C)C=CC=1/C=C/C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 325
• XLogP3: 3.1
• Topological Polar Surface Area: 54.4

Additional information on 2-(2-Bromopropanoyl)-4-methylcinnamic acid

Introduction to 2-(2-Bromopropanoyl)-4-methylcinnamic acid (CAS No. 1807381-41-4)

2-(2-Bromopropanoyl)-4-methylcinnamic acid (CAS No. 1807381-41-4) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its distinctive molecular structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and advanced materials.

The molecular formula of 2-(2-Bromopropanoyl)-4-methylcinnamic acid is C₁₃H₁₃BrO₃, and its molecular weight is approximately 295.14 g/mol. The compound features a cinnamic acid backbone with a bromopropanoyl group and a methyl substituent, which contribute to its unique chemical properties and reactivity. The presence of the bromine atom in the bromopropanoyl group makes this compound an excellent candidate for further functionalization and derivatization, enabling the synthesis of a wide range of derivatives with diverse biological activities.

In recent years, 2-(2-Bromopropanoyl)-4-methylcinnamic acid has been extensively studied for its potential applications in pharmaceutical research. One of the key areas of interest is its use as an intermediate in the synthesis of novel drugs. The compound's ability to undergo selective chemical transformations makes it a valuable starting material for the development of new therapeutic agents. For instance, researchers have explored its use in the synthesis of anti-inflammatory drugs, where it has shown promising activity in inhibiting pro-inflammatory cytokines and enzymes.

Beyond pharmaceutical applications, 2-(2-Bromopropanoyl)-4-methylcinnamic acid has also been investigated for its potential in materials science. Its unique molecular structure and functional groups make it suitable for the synthesis of advanced materials with tailored properties. For example, studies have demonstrated that derivatives of this compound can be used to create polymers with enhanced mechanical strength and thermal stability. These materials have potential applications in various industries, including electronics, automotive, and aerospace.

The synthesis of 2-(2-Bromopropanoyl)-4-methylcinnamic acid typically involves a multi-step process that includes the formation of the cinnamic acid backbone and subsequent functionalization with the bromopropanoyl group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound. For instance, green chemistry approaches using catalysts and solvents that minimize environmental impact have been developed, making the production process more sustainable.

In addition to its synthetic utility, 2-(2-Bromopropanoyl)-4-methylcinnamic acid has been studied for its biological activity. Research has shown that this compound exhibits antioxidant properties, which can be beneficial in protecting cells from oxidative stress. Oxidative stress is known to play a role in various diseases, including neurodegenerative disorders and cardiovascular diseases. Therefore, compounds with antioxidant activity are of great interest in drug discovery and development.

The pharmacological profile of 2-(2-Bromopropanoyl)-4-methylcinnamic acid has also been explored in preclinical studies. These studies have demonstrated that the compound can modulate various signaling pathways involved in inflammation and cell proliferation. For example, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammatory responses. This property makes it a potential candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

To further understand the biological activity of 2-(2-Bromopropanoyl)-4-methylcinnamic acid, researchers have conducted extensive structure-activity relationship (SAR) studies. These studies have identified key structural features that contribute to the compound's biological activity, providing valuable insights for optimizing its therapeutic potential. For instance, modifications to the bromopropanoyl group or the methyl substituent have been shown to enhance or modulate specific biological activities.

In conclusion, 2-(2-Bromopropanoyl)-4-methylcinnamic acid (CAS No. 1807381-41-4) is a multifaceted compound with significant potential in both pharmaceutical research and materials science. Its unique chemical structure and functional groups make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, contributing to advancements in various scientific fields.